2-Amino-4,5-dimethoxybenzene-1-thiol
Description
2-Amino-4,5-dimethoxybenzene-1-thiol is a chemical compound with the molecular formula C8H11NO2S . It has a molecular weight of 185.24 .
Molecular Structure Analysis
The InChI code for 2-Amino-4,5-dimethoxybenzene-1-thiol is 1S/C8H11NO2S/c1-10-6-3-5 (9)8 (12)4-7 (6)11-2/h3-4,12H,9H2,1-2H3 .Physical And Chemical Properties Analysis
The boiling point of 2-Amino-4,5-dimethoxybenzene-1-thiol is predicted to be 328.7±37.0 °C and its density is predicted to be 1.216±0.06 g/cm3 .Scientific Research Applications
Protecting Groups in Organic Synthesis
A study by Tayama et al. (2012) introduced a new protecting group, 1,2-dimethoxy-4,5-dimethylene, for acyclic amino acid derivatives. This protecting group can be applied and removed via specific synthetic routes, showcasing the utility of dimethoxybenzene derivatives in complex organic synthesis processes (Tayama et al., 2012).
Synthesis of Heterocyclic Compounds
Patel and Chikhalia (2006) synthesized heterocyclic and non-heterocyclic entities as antibacterial and anti-HIV agents using derivatives of dimethoxybenzene. These compounds were evaluated for their biological activities against various microorganisms, demonstrating the potential of dimethoxybenzene derivatives in drug discovery (Patel & Chikhalia, 2006).
Solid Phase Synthesis Techniques
Mourtas, Gatos, and Barlos (2001) explored the solid-phase synthesis of benzothiazolyl compounds, starting from 2-aminobenzenethiol derivatives. This research highlights the adaptability of dimethoxybenzene derivatives in solid-phase synthesis, contributing to the efficient production of benzothiazole compounds for various applications (Mourtas, Gatos, & Barlos, 2001).
Development of Fluorescent Probes
Wang et al. (2012) designed a reaction-based fluorescent probe for the selective discrimination of thiophenols over aliphatic thiols, utilizing derivatives of dimethoxybenzene. This work underscores the role of dimethoxybenzene derivatives in creating sensitive and selective detection systems for chemical and biological applications (Wang et al., 2012).
Peptide Synthesis and Modifications
Kawakami, Akaji, and Aimoto (2001) discussed the use of 4,5-dimethoxy-2-mercaptobenzylamine for peptide bond formation after the oxidation of the N-terminal serine residue. Their research provides insights into the application of dimethoxybenzene derivatives in peptide chemistry, offering novel strategies for peptide synthesis and modification (Kawakami, Akaji, & Aimoto, 2001).
properties
IUPAC Name |
2-amino-4,5-dimethoxybenzenethiol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2S/c1-10-6-3-5(9)8(12)4-7(6)11-2/h3-4,12H,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWNRXBFADOUSBR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)N)S)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4,5-dimethoxybenzene-1-thiol | |
CAS RN |
100601-30-7 |
Source
|
| Record name | 2-amino-4,5-dimethoxybenzenethiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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